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Abstract
Jasminoside B, a naturally occurring iridoid glycoside, has garnered significant attention within

the scientific community for its diverse pharmacological activities. Isolated from medicinal

plants such as Gardenia jasminoides and Asarum sieboldii, this compound exhibits promising

immunosuppressive, anti-inflammatory, and neuroprotective properties.[1] This technical guide

provides a detailed overview of the physical and chemical properties of Jasminoside B,

methodologies for its isolation and analysis, and an in-depth exploration of its known biological

activities and underlying signaling pathways. The information presented herein is intended to

serve as a valuable resource for researchers and professionals engaged in natural product

chemistry, pharmacology, and drug discovery.

Physicochemical Properties
Jasminoside B is a white crystalline solid. Its fundamental physical and chemical properties

are summarized in the table below, providing a foundational understanding of its molecular

characteristics.
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Property Value Reference

Molecular Formula C₁₆H₂₆O₈ [1][2][3]

Molecular Weight 346.376 g/mol [2][3]

CAS Number 214125-04-9 [1][2][3]

Appearance White Powder/Crystalline Solid

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO).

Purity
Typically >95% (as determined

by HPLC)
[2]

Table 1: Physical and Chemical Properties of Jasminoside B

Spectroscopic Data
The structural elucidation of Jasminoside B has been primarily accomplished through a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and

Mass Spectrometry (MS). While specific spectral data from primary literature is not readily

available in public databases, the identification of the compound is consistently confirmed using

these methods.[2][3]

¹H and ¹³C NMR: These techniques are crucial for determining the carbon-hydrogen

framework of the molecule, including the stereochemistry of the glycosidic linkage and the

iridoid core.

Mass Spectrometry (MS): High-resolution mass spectrometry provides the exact molecular

weight and elemental composition, confirming the molecular formula.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional

groups within the molecule, such as hydroxyl (-OH), carbonyl (C=O), and ether (C-O-C)

groups.

Experimental Protocols
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Isolation and Purification of Jasminoside B
Jasminoside B is naturally found in plants of the Gardenia and Asarum genera. The general

workflow for its isolation and purification from plant material is outlined below.

Dried Plant Material
(e.g., Gardenia jasminoides fruits)

Solvent Extraction
(e.g., Methanol or Ethanol)

Liquid-Liquid Partition
(e.g., Ethyl Acetate/Water)

Column Chromatography
(e.g., Silica Gel, Sephadex) Preparative HPLC Pure Jasminoside B

Click to download full resolution via product page

Figure 1: General workflow for the isolation and purification of Jasminoside B.

Methodology:

Extraction: The dried and powdered plant material is typically extracted with a polar solvent

such as methanol or ethanol at room temperature. This process is often repeated multiple

times to ensure exhaustive extraction of the target compound.

Partitioning: The crude extract is then subjected to liquid-liquid partitioning. This step helps to

separate compounds based on their polarity. For instance, the extract might be partitioned

between ethyl acetate and water to remove highly polar or non-polar impurities.

Column Chromatography: The resulting fraction enriched with Jasminoside B is further

purified using various column chromatography techniques. Silica gel chromatography is

commonly employed to separate compounds based on their affinity to the stationary phase.

Size-exclusion chromatography, using resins like Sephadex, may also be used to separate

molecules based on their size.

Preparative High-Performance Liquid Chromatography (HPLC): The final step of purification

often involves preparative HPLC. This technique provides high resolution and is capable of

yielding highly pure Jasminoside B.[2]

Analysis and Identification
The identity and purity of the isolated Jasminoside B are confirmed using a combination of

analytical techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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